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Compound Focus: Feruloylputrescine

CAS No.: 91000-11-2

Cat. No.: S1799947

Known Pharmacological Profile of Feruloyl Putrescine

The table below summarizes the information available from recent scientific publications:

Aspect Available Data from Search Results
Compound A polyamine conjugate, derived from hydroxycinnamic acid (ferulic acid) and
Type putrescine [1].

Natural Source Identified in the ethanolic extract of Lycium ruthenicum Murr. fruit [1].

Potential Origin May be a metabolite of caffeoyl-spermidine in L. ruthenicum [1].

Reported Anti-aging activity observed in a Caenorhabditis elegans model [1].

Activity

Mechanism Associated with the regulation of glycine, serine, and threonine metabolism, and
Insight potentially acts via dietary restriction mechanisms [1].

Detailed Experimental Protocol from Current Research
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The most concrete data comes from a study on Lycium ruthenicum extract (which contains feruloyl
putrescine) in Caenorhabditis elegans [1]. The methodology provides a template for the types of experiments

used to profile bioactive compounds.

¢ 1. Plant Extract Preparation: Dried fruits of Lycium ruthenicum were extracted with 70% ethanol at
45°C. The extract was purified using a column chromatography, and the final extract was analyzed
using UPLC-DAD-ESI-QTOF-MS to identify phytochemical metabolites, including feruloyl putrescine
[1].

¢ 2.In Vivo Anti-aging Assay (C. elegans model):

o Lifespan Analysis: Synchronous L4-stage nematodes were transferred to NGM plates
containing different concentrations of the extract. Survival was checked daily by gentle
prodding. Dead individuals were counted [1].

o Stress Resistance Assay: The tolerance of the nematodes to oxidative and heat stress was
tested.

o Physiological Measurements: Accumulation of lipofuscin (an aging pigment) was measured.
Pharyngeal pumping rate (a correlate of feeding behavior) and body length were also
assessed [1].

¢ 3. Metabolomic Analysis: After treatment with the extract, the alterations in metabolites in C.
elegans were analyzed. The DPClusO algorithm was used to identify lifespan-related pathways that
were regulated by the treatment [1].

Research Gaps and Future Directions

The current evidence for feruloyl putrescine's pharmacology is preliminary. To build a profile that can be

meaningfully compared to conventional drugs, future research should focus on:

¢ Isolation and Purification: Testing the isolated feruloyl putrescine compound, rather than a complex
plant extract.

e Dose-Response Studies: Establishing effective concentrations (EC50) and toxic levels (LC50/IC50).

¢ Direct Comparative Studies: Head-to-head experimental comparisons with established drugs in
relevant disease models.

e ADME and Toxicological Profiling: Comprehensive studies on its Absorption, Distribution,
Metabolism, and Excretion, along with chronic toxicity.

¢ Elucidation of Direct Molecular Targets: Identifying the specific proteins or receptors it interacts
with to initiate its pharmacological effects.

How to Propose a Pathway for Feruloyl Putrescine
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Since the exact signaling pathways for feruloyl putrescine are not yet mapped in the literature, creating a
scientifically valid diagram is not possible. However, based on its structure and the context from the study,
you could hypothesize a research pathway for investigation. The following diagram illustrates this proposed

investigative workflow:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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